Cas no 2679813-22-8 (rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate
• CAS No: 2679813-22-8
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5629974
• PubChem ID: 165935047
• Update Time: 2025-06-10

rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28293084
• 2679813-22-8
• rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C17H21N3O3/c1-19-8-14(7-18-19)16-10-20(9-15(16)11-21)17(22)23-12-13-5-3-2-4-6-13/h2-8,15-16,21H,9-12H2,1H3/t15-,16-/m0/s1
• InChI Key： LEZZKLYGWQXQGV-HOTGVXAUSA-N
• SMILES： OC[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Additional information on rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate

Racemic Benzyl (3R,4S)-3-(Hydroxymethyl)-4-(1-Methyl-1H-Pyrazol-4-Yl)Pyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2679813-22-8, commonly referred to as rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is notable for its complex stereochemistry and unique functional groups, which make it a valuable building block in the synthesis of bioactive molecules. The benzyl group, pyrrolidine ring, and pyrazole moiety are key structural elements that contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of racemic compounds like this one in drug discovery. The term "racemic" refers to a mixture of two enantiomers in equal proportions, which is often a starting point for further stereochemical modifications. In this case, the (3R,4S) configuration plays a critical role in determining the compound's pharmacokinetic properties and interactions with biological targets. Researchers have explored the use of this compound as a precursor for developing selective inhibitors of various enzymes, particularly those involved in neurological disorders such as Alzheimer's disease.

The synthesis of rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the pyrazole group via nucleophilic substitution or coupling reactions. The use of chiral catalysts has been pivotal in achieving the desired stereochemistry at the 3R and 4S positions, ensuring high enantiomeric purity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. The pyrazole moiety is known for its ability to act as a hydrogen bond acceptor, which enhances its binding affinity to protein targets. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer cell proliferation. Additionally, the hydroxymethyl group at position 3 provides flexibility for further functionalization, enabling researchers to explore diverse chemical space for therapeutic applications.

In terms of chemical stability, rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate demonstrates remarkable resilience under standard storage conditions. However, exposure to strong acids or bases may lead to degradation or rearrangement of its functional groups. To optimize its stability during synthesis and storage, researchers recommend maintaining controlled humidity levels and avoiding prolonged exposure to ultraviolet light.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that it undergoes rapid hydrolysis under aqueous conditions, reducing its persistence in natural ecosystems. This characteristic aligns with current sustainability trends in the pharmaceutical industry, where minimizing environmental impact is a key consideration.

Looking ahead, advancements in computational chemistry are expected to further enhance our understanding of this compound's properties. Molecular docking studies have already provided insights into its binding modes with various biological targets, paving the way for rational drug design strategies. Furthermore, the integration of artificial intelligence (AI) tools into synthetic planning may streamline the production process and reduce costs associated with large-scale manufacturing.

In conclusion, rac-benzyl (3R,4S)-3-(hydroxymethyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-1-carboxylate represents a cutting-edge molecule with vast potential in both academic research and industrial applications. Its unique structure and versatile reactivity make it an invaluable asset in the pursuit of novel therapeutic agents. As research continues to unfold, this compound will undoubtedly play a pivotal role in shaping future advancements in medicinal chemistry.